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Compound of Interest

Compound Name: 2-Nitrothioanisole

Cat. No.: B1295951

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Nitrothioanisole serves as a valuable intermediate in drug discovery, primarily as a
precursor to 2-aminothiophenol. The strategic reduction of the nitro group in 2-
Nitrothioanisole unmasks a highly reactive amino functionality, ortho to a thiol group,
providing a versatile scaffold for the synthesis of a diverse range of heterocyclic compounds.
These resulting molecules, particularly benzothiazoles and thieno[2,3-d]pyrimidines, have
demonstrated significant potential as anticancer agents and kinase inhibitors. This document
provides detailed application notes, experimental protocols, and data on the utility of 2-
Nitrothioanisole in the synthesis of biologically active compounds.

Synthetic Utility of 2-Nitrothioanisole

The core utility of 2-Nitrothioanisole lies in its efficient conversion to 2-aminothiophenol. This
transformation is a critical step, as 2-aminothiophenol is a widely used building block in
medicinal chemistry. The general synthetic workflow is depicted below.
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[https://www.benchchem.com/product/b1295951#using-2-nitrothioanisole-as-an-
intermediate-in-drug-discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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